![molecular formula C8H7N3OS B3058425 2-Mercapto-1-methylpyrido[2,3-d]pyrimidin-4(1H)-one CAS No. 89374-52-7](/img/structure/B3058425.png)
2-Mercapto-1-methylpyrido[2,3-d]pyrimidin-4(1H)-one
Overview
Description
“2-Mercapto-1-methylpyrido[2,3-d]pyrimidin-4(1H)-one” is a chemical compound that has been identified in the screening of a small library of diverse chemical structures . It has been found to have broad-spectrum antibacterial activity and reasonable antifungal activity .
Synthesis Analysis
The synthesis of this compound has been optimized by varying solvents, catalysts, and the use of microwave irradiation . The best conditions were found to be using DMF as a solvent, I2 (10 mol%), and a 30-minute reaction time compared to 15 hours for classic conventional heating . This resulted in an expeditious synthesis of the compound .Molecular Structure Analysis
The molecular structure of “2-Mercapto-1-methylpyrido[2,3-d]pyrimidin-4(1H)-one” has been analyzed using density functional theory (DFT) and time-dependent (TD-DFT) computation . The optimized geometric parameters, UV-vis findings, and vibrational frequencies indicate good consistency with the experimental data .Chemical Reactions Analysis
The compound was synthesized by reacting -1-(2-hydroxybenzylidene)-3-(pyrimidin-2-yl) with thiourea . This reaction afforded the corresponding thiourea 2-mercaptopyrimidine 1-(pyrimidin-2-yl) .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Mercapto-1-methylpyrido[2,3-d]pyrimidin-4(1H)-one” have been analyzed using DFT and TD-DFT computation . The HOMO and LUMO band gap (ΔE) values for the compound were found to be between 3.91 and 4.10 eV .Mechanism of Action
While the exact mechanism of action of “2-Mercapto-1-methylpyrido[2,3-d]pyrimidin-4(1H)-one” is not specified in the sources, it has been found to have broad-spectrum antibacterial activity and reasonable antifungal activity . This suggests that it may act by inhibiting the growth of bacteria and fungi.
properties
IUPAC Name |
1-methyl-2-sulfanylidenepyrido[2,3-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3OS/c1-11-6-5(3-2-4-9-6)7(12)10-8(11)13/h2-4H,1H3,(H,10,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CDFMUHKVAPCMQW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC=N2)C(=O)NC1=S |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60530237 |
Source
|
| Record name | 1-Methyl-2-sulfanylidene-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60530237 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
89374-52-7 |
Source
|
| Record name | 1-Methyl-2-sulfanylidene-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60530237 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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